N-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine

• IUPAC Name: 2-methylsulfanyl-N-(4-methylsulfonyl-1,3-benzothiazol-2-yl)-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-amine
• InChI: InChI=1S/C17H12N4O2S5/c1-24-17-19-9-7-6-8-13(14(9)27-17)26-15(18-8)21-16-20-12-10(25-16)4-3-5-11(12)28(2,22)23/h3-7H,1-2H3,(H,18,20,21)
• InChI Key: YXQFTZYSWBYWSZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC4=NC5=C(S4)C=CC=C5S(=O)(=O)C
• Molecular Formula: C17H12N4O2S5
• Molecular Weight: 464.6 g/mol
• CAS No.: 1286717-10-9

Description

“N-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d’]bis(thiazole)-2-amine” is a compound that has been synthesized in the context of developing hybrid antimicrobials. These molecules combine thiazole and sulfonamide, groups with known antibacterial activity.

Synthesis Analysis

The compound was synthesized as part of a strategy to create hybrid antimicrobials that combine the effect of two or more agents. The synthesis involved the combination of thiazole and sulfonamide groups, which are known for their antibacterial activity.

Mechanism of Action

The compound, in conjunction with cell-penetrating octaarginine, has shown potent antibacterial activity against both Gram-negative and Gram-positive bacteria. The octaarginine-drug complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes, and shows negligible haemolytic activity towards human RBCs.